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Compound of Interest

Compound Name: ATTO 610 NHS-ester

Cat. No.: B1257883 Get Quote

This guide provides essential safety and logistical information for the proper disposal of ATTO
610 NHS-ester, ensuring the safety of laboratory personnel and compliance with standard

chemical waste management protocols. The following procedures detail the necessary steps

for handling, quenching, and disposing of this fluorescent dye.

Immediate Safety and Handling Precautions
When handling ATTO 610 NHS-ester, it is crucial to adhere to the following safety measures to

minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile). A

NIOSH-approved N95 respirator should be used when handling the powder form to avoid

inhalation.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.[1]

Avoid Inhalation: Avoid breathing in dust if handling the solid form.[1]
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Moisture Sensitivity: ATTO 610 NHS-ester is moisture-sensitive.[2][3] Vials should be

equilibrated to room temperature before opening to prevent condensation.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for ATTO 610 NHS-ester.

Property Value

Molecular Weight 588.05 g/mol

Maximum Absorption (λabs) 616 nm[5][6]

Maximum Emission (λfl) 633 nm[5][6]

Molar Extinction Coefficient (εmax) 1.5 x 10⁵ M⁻¹ cm⁻¹[4][5]

Fluorescence Quantum Yield (ηfl) 70%[4][5]

Storage Temperature -20°C[4]

Protocol for Quenching and Disposal of ATTO 610
NHS-ester
The primary step before disposing of ATTO 610 NHS-ester is to quench its reactive N-

hydroxysuccinimide (NHS) ester group. This is necessary because NHS-esters are reactive

towards primary amines and can hydrolyze.[7][8] The quenching process converts the reactive

ester into a stable, non-reactive amide or carboxyl group.

Materials Required
Unused or waste ATTO 610 NHS-ester (solid or in an organic solvent like DMSO or DMF)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0; 1 M glycine; or 1 M lysine)[9]

Appropriate hazardous waste container, clearly labeled

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1257883?utm_src=pdf-body
https://broadpharm.com/protocol_files/peg_nhs
https://axispharm.com/protocol-for-peg-nhs-reagents/
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20610.pdf
https://www.benchchem.com/product/b1257883?utm_src=pdf-body
https://downloads.leica-microsystems.com/ATTO%20610/Product%20Configuration%20%26%20Tech%20Specs/ATTO_610_product_information_sheet_en.pdf
https://www.medchemexpress.com/atto-610-nhs-ester.html
https://downloads.leica-microsystems.com/ATTO%20610/Product%20Configuration%20%26%20Tech%20Specs/ATTO_610_product_information_sheet_en.pdf
https://www.medchemexpress.com/atto-610-nhs-ester.html
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20610.pdf
https://downloads.leica-microsystems.com/ATTO%20610/Product%20Configuration%20%26%20Tech%20Specs/ATTO_610_product_information_sheet_en.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20610.pdf
https://downloads.leica-microsystems.com/ATTO%20610/Product%20Configuration%20%26%20Tech%20Specs/ATTO_610_product_information_sheet_en.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20610.pdf
https://www.benchchem.com/product/b1257883?utm_src=pdf-body
https://www.benchchem.com/product/b1257883?utm_src=pdf-body
https://www.benchchem.com/product/b1257883?utm_src=pdf-body
https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/nhs.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011309_NHS_SulfoNHS_UG.pdf
https://www.benchchem.com/product/b1257883?utm_src=pdf-body
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_65254_22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Quenching and Disposal Procedure
Prepare Quenching Solution: Prepare a quenching buffer with a final concentration of 20-50

mM of a primary amine-containing reagent like Tris, glycine, or lysine.[8][9] A common choice

is 1M Tris at a pH of ~8.0.

Quench the Reaction:

For solid ATTO 610 NHS-ester: Dissolve the solid waste in a minimal amount of an

appropriate organic solvent such as DMSO or DMF.[10]

For ATTO 610 NHS-ester in solution: Add the quenching buffer to the solution containing

the unreacted dye. A general guideline is to add the quenching buffer to a final

concentration of 20-50mM.[9]

Allow the quenching reaction to proceed for at least 30 minutes at room temperature with

gentle mixing.[9] This ensures that the reactive NHS-ester is fully hydrolyzed or has

reacted with the quenching agent.

Collect the Quenched Waste:

Following the quenching step, the solution now contains the inactivated dye. This solution

should be treated as hazardous chemical waste.

Transfer the quenched solution into a designated hazardous waste container that is

compatible with the solvents used. The container must be clearly labeled as "Hazardous

Waste" and list all chemical contents, including the quenched ATTO 610 dye and any

organic solvents.[11][12]

Disposal of Contaminated Materials:

Any materials that have come into contact with ATTO 610 NHS-ester, such as pipette tips,

gloves, and weighing paper, should also be disposed of as solid hazardous waste. Place

these items in a sealed and labeled bag or container.[1]

Final Disposal:
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Store the hazardous waste container in a designated satellite accumulation area until it is

collected by your institution's Environmental Health and Safety (EHS) department for final

disposal.[11][13] Do not pour any of the chemical waste down the drain.[12][14]

Empty Container Disposal:

If the original ATTO 610 NHS-ester container is empty, it must be triple-rinsed with a

suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.

[12] After rinsing and air-drying, deface or remove the original label before disposing of the

container in the regular trash or glass disposal, as per your institution's guidelines.[12][14]

Disposal Workflow Diagram
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Preparation & Safety Disposal Procedure

Final Disposal
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Caption: Workflow for the safe quenching and disposal of ATTO 610 NHS-ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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